5-Methoxy-2-(trifluoromethyl)-4-pyrimidinol

• IUPAC Name: 5-methoxy-2-(trifluoromethyl)-1H-pyrimidin-6-one
• InChI: InChI=1S/C6H5F3N2O2/c1-13-3-2-10-5(6(7,8)9)11-4(3)12/h2H,1H3,(H,10,11,12)
• InChI Key: WSVRCCWDOQCOKA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=C(NC1=O)C(F)(F)F
• Molecular Formula: C6H5F3N2O2
• DSSTOX Substance ID: DTXSID401238492
• Molecular Weight: 194.11 g/mol
• CAS RN: 808770-42-5

Description

The compound “5-Methoxy-2-(trifluoromethyl)-4-pyrimidinol” is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring.

Synthesis Analysis

The synthesis of such a compound would likely involve the introduction of the methoxy and trifluoromethyl groups onto a pyrimidine ring. Trifluoromethyl groups can be introduced using various methods, such as the use of Umemoto reagents.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of the trifluoromethyl group could potentially increase the compound’s lipophilicity, which could affect its solubility and reactivity.

Scientific Research Applications

Synthesis Techniques

• Chemoselective Synthesis : The compound has been used in the chemoselective synthesis of 1-substituted 4-amino-2-(trifluoromethyl)-1H-pyrroles. This method is advantageous due to its wide range of primary amines, simple execution, mild conditions, environmental friendliness, and high yields up to 98% (Aquino et al., 2015).

• Transformation into Amino- and Chloro-Pyrimidine Derivatives : 6-Alkyl- and 5,6-dialkyl-2-methoxy-4(3H)-pyrimidinones, closely related compounds, have been transformed into 2-alkyl(and 2-aryl)amino derivatives and 2-methoxy-4-chloro pyrimidines (Botta et al., 1985).

Intermediates in Synthesis

• As an Intermediate Compound : The compound serves as an intermediate in synthesizing 2,4-dichloro-5-methoxy-pyrimidine, which can be produced from methyl methoxyacetate, methyl formate, carbamide, and phosphoryl chloride with yields around 46% and purity over 99.5% (Liu Guo-ji, 2009).

Applications in Medicinal Chemistry

• Calcium-Sensing Receptor Antagonists : Derivatives of the compound have been studied as antagonists of the human calcium receptor (CaSR), particularly in the context of osteoporosis treatment. These studies focus on understanding the bioactivation pathway and mitigating toxicity risks due to reactive metabolite formation (Kalgutkar et al., 2010).

Structural Investigations

• Crystal Structure Determination : The crystal structure of related pyrimidinol compounds has been determined using single-crystal X-ray diffraction. This structural analysis is crucial for understanding the molecular conformation and interactions (Akkurt et al., 2003).

Antimicrobial Applications

• Antimicrobial Activity : Certain derivatives synthesized from 5-methoxy-2-(trifluoromethyl)-4-pyrimidinol have shown interesting antimicrobial activity. These compounds were evaluated using the cup plate method (Chaudhari, 2012).

Heterocyclic Synthesis

• Novel Heterocycles Synthesis : The compound has been used in synthesizing a novel series of pyrimidinones, highlighting its role in developing new heterocyclic compounds with potential applications in various fields of chemistry (Bonacorso et al., 2003).